Cas no 2228947-13-3 (2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 2228947-13-3
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 6406612
• PubChem ID: 165674886
• Update Time: 2025-10-31

2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol
• 2228947-13-3
• EN300-1785676

• Inchi： 1S/C7H11N5O/c1-2-12-7(3-4-9-12)6(5-13)10-11-8/h3-4,6,13H,2,5H2,1H3
• InChI Key： VBQURQXOQAERDT-UHFFFAOYSA-N
• SMILES： OCC(C1=CC=NN1CC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 181.09635999g/mol
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.4Ų

Additional information on 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol

Comprehensive Overview of 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2228947-13-3)

The compound 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2228947-13-3) is a versatile organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This azido-functionalized pyrazole derivative combines the reactivity of an azide group with the stability of a pyrazole ring, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role in click chemistry reactions, where the azide group can participate in highly efficient cycloaddition reactions with alkynes.

One of the key reasons for the growing interest in 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol is its potential application in drug discovery. The pyrazole moiety is a common pharmacophore found in many bioactive molecules, and the introduction of an azide group allows for further functionalization through bioorthogonal chemistry. This makes the compound particularly useful in the development of targeted therapeutics and bioconjugation strategies. Recent studies have explored its use in creating novel small molecule inhibitors for various disease targets.

From a synthetic chemistry perspective, the presence of both azido and hydroxyl functional groups in 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol offers multiple handles for further modification. The compound can serve as a building block for more complex structures through straightforward transformations. Its stability under various reaction conditions makes it particularly attractive for combinatorial chemistry approaches, where rapid generation of diverse molecular libraries is essential.

The material science applications of CAS 2228947-13-3 are equally promising. The azide group's ability to participate in polymer modification and cross-linking reactions has led to investigations into its use for creating advanced functional materials. Researchers are exploring its incorporation into smart polymers and responsive materials that can change properties in response to specific stimuli. The pyrazole ring's electronic properties may also contribute to the development of novel organic electronic materials.

Recent advancements in green chemistry have also brought attention to compounds like 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol. The development of more sustainable synthetic routes for its production and the exploration of its use in environmentally friendly chemical processes align with current industry trends toward sustainable chemistry. This aspect is particularly relevant given the increasing regulatory pressures and consumer demand for eco-friendly chemical solutions across various industries.

From a safety and handling perspective, while 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with azide-containing compounds. The scientific community continues to investigate its stability profile and optimal storage conditions to ensure safe handling in research and industrial settings.

The analytical characterization of CAS 2228947-13-3 typically involves standard techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, which are crucial for its reliable use in various applications. Recent publications have detailed optimized analytical protocols for this specific compound, contributing to better quality control in research and production settings.

Looking to the future, the potential applications of 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol continue to expand. Ongoing research is exploring its use in biomedical imaging probes, where the azide group can serve as a conjugation site for various imaging tags. Additionally, its potential in catalysis and as a ligand in transition metal complexes is being investigated, opening new avenues in organometallic chemistry and catalytic processes.

The commercial availability of 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol has improved in recent years, reflecting its growing importance in chemical research. Several specialty chemical suppliers now offer this compound, with varying purity grades suitable for different applications. This increased accessibility is expected to accelerate research efforts and facilitate its adoption in various industrial applications.

In conclusion, 2-azido-2-(1-ethyl-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2228947-13-3) represents an important class of functionalized heterocyclic compounds with wide-ranging applications. Its unique combination of structural features and reactivity makes it valuable across multiple disciplines, from medicinal chemistry to materials science. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly significant role in advancing chemical sciences and related technologies.